Cas no 1261889-78-4 (5-Methoxy-3-(2-methoxyphenyl)benzoic acid)

5-Methoxy-3-(2-methoxyphenyl)benzoic acid is a substituted benzoic acid derivative featuring methoxy groups at the 5-position of the benzoic acid ring and the 2-position of the adjacent phenyl ring. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its structural motifs, which may serve as a key intermediate in the development of bioactive molecules. Its well-defined aromatic framework and functional group compatibility make it suitable for further derivatization, such as esterification or amidation. The presence of methoxy groups enhances its solubility in organic solvents, facilitating purification and downstream applications. Analytical characterization is typically confirmed via NMR, HPLC, and mass spectrometry.

5-Methoxy-3-(2-methoxyphenyl)benzoic acid structure

1261889-78-4 structure

Product Name:5-Methoxy-3-(2-methoxyphenyl)benzoic acid

CAS No:1261889-78-4

MF:C₁₅H₁₄O₄

MW:258.269264698029

MDL:MFCD18319485

CID:2761506

PubChem ID:53225403

Update Time:2025-10-28

5-Methoxy-3-(2-methoxyphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Methoxy-3-(2-methoxyphenyl)benzoic acid, 95%
- MFCD18319485
- 5-METHOXY-3-(2-METHOXYPHENYL)BENZOIC ACID
- 1261889-78-4
- DTXSID80689135
- 2',5-Dimethoxy[1,1'-biphenyl]-3-carboxylic acid
- 5-Methoxy-3-(2-methoxyphenyl)benzoic acid
- MDL： MFCD18319485
- Inchi： 1S/C15H14O4/c1-18-12-8-10(7-11(9-12)15(16)17)13-5-3-4-6-14(13)19-2/h3-9H,1-2H3,(H,16,17)
- InChI Key： TYCLFQRYDHIUAT-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC=CC=1C1C=C(C=C(C(=O)O)C=1)OC

Computed Properties

Exact Mass: 258.08920892Da
Monoisotopic Mass: 258.08920892Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 19
Rotatable Bond Count: 4
Complexity: 305
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 55.8Å²

5-Methoxy-3-(2-methoxyphenyl)benzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB326520-5 g	5-Methoxy-3-(2-methoxyphenyl)benzoic acid, 95%; .	1261889-78-4	95%	5g	€1159.00	2023-04-26
abcr	AB326520-5g	5-Methoxy-3-(2-methoxyphenyl)benzoic acid, 95%; .	1261889-78-4	95%	5g	€1159.00	2025-04-21

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 5-Methoxy-3-(2-methoxyphenyl)benzoic acid

Introduction to 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (CAS No. 1261889-78-4)

5-Methoxy-3-(2-methoxyphenyl)benzoic acid (CAS No. 1261889-78-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the class of benzoic acids and is characterized by its unique molecular structure, which includes a methoxy group and a substituted phenyl ring. The compound's chemical formula is C₁₅H₁₄O₄, and it has a molecular weight of 266.27 g/mol.

The synthesis of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid typically involves multi-step reactions, including the formation of the methoxy-substituted benzene ring and the subsequent introduction of the carboxylic acid group. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for various research applications.

In the context of pharmaceutical research, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid has shown promising potential as a lead compound for drug development. Studies have indicated that this compound exhibits anti-inflammatory and analgesic properties, which are crucial for the treatment of various inflammatory diseases and pain conditions. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated that 5-Methoxy-3-(2-methoxyphenyl)benzoic acid effectively inhibited cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

Beyond its anti-inflammatory properties, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid has also been investigated for its potential as an antioxidant. Oxidative stress is a significant factor in the development of many chronic diseases, including cardiovascular diseases, neurodegenerative disorders, and cancer. Research has shown that this compound can scavenge free radicals and protect cells from oxidative damage, making it a valuable candidate for further exploration in the field of antioxidant therapy.

In addition to its therapeutic applications, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid has been studied for its use in chemical biology and materials science. The unique electronic properties of this compound make it suitable for use in the development of novel materials with specific functional properties. For example, researchers have explored the use of this compound in the synthesis of conductive polymers and other advanced materials with potential applications in electronics and energy storage.

The safety profile of 5-Methoxy-3-(2-methoxyphenyl)benzoic acid is an important consideration for its use in various applications. Preclinical studies have shown that this compound exhibits low toxicity and good biocompatibility, which are essential characteristics for any compound intended for pharmaceutical or biomedical use. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs or biological systems.

In conclusion, 5-Methoxy-3-(2-methoxyphenyl)benzoic acid (CAS No. 1261889-78-4) is a versatile compound with a wide range of potential applications in pharmaceutical research, chemical biology, and materials science. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in these fields continues to advance, it is likely that new applications and uses for this compound will be discovered, contributing to advancements in healthcare and technology.